Cas no 140423-08-1 (Ethanone, 1-(3,4-difluorophenyl)-2-[4-(methylthio)phenyl]-)
140423-08-1 structure
Product Name:Ethanone, 1-(3,4-difluorophenyl)-2-[4-(methylthio)phenyl]-
CAS No:140423-08-1
MF:C15H12F2OS
MW:278.316989898682
CID:1292343
PubChem ID:18347216
Update Time:2025-04-20
Ethanone, 1-(3,4-difluorophenyl)-2-[4-(methylthio)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3,4-difluorophenyl)-2-[4-(methylthio)phenyl]-
- 1-(3,4-difluorophenyl)-2-(4-methylsulfanylphenyl)ethanone
- 140423-08-1
- 1-(3,4-Difluorophenyl)-2-[4-(methylsulfanyl)phenyl]ethan-1-one
- SCHEMBL7568228
- DTXSID90592964
-
- Inchi: 1S/C15H12F2OS/c1-19-12-5-2-10(3-6-12)8-15(18)11-4-7-13(16)14(17)9-11/h2-7,9H,8H2,1H3
- InChI Key: MIJCQIZJFFZPIM-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)CC(C1C=CC(=C(C=1)F)F)=O
Computed Properties
- Exact Mass: 278.05776
- Monoisotopic Mass: 278.05769250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Ethanone, 1-(3,4-difluorophenyl)-2-[4-(methylthio)phenyl]- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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